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Executive Summary
This technical guide provides a comprehensive overview of 12-Methoxy-12-oxododecanoic
acid (CAS No: 3903-40-0), a bifunctional organic compound of significant interest to

researchers in medicinal chemistry and materials science. This document details the

molecule's core physicochemical properties, including its precise molecular weight and

chemical formula, alongside in-depth structural identifiers. The primary focus is its critical role

as a linker molecule, particularly in the development of Proteolysis Targeting Chimeras

(PROTACs). We will explore the causality behind its structural suitability for such applications,

touch upon its other industrial uses, and provide essential safety and handling information. The

guide is intended to serve as a foundational resource for scientists and drug development

professionals.

Compound Identification and Core Properties
12-Methoxy-12-oxododecanoic acid is an aliphatic carboxylic acid that features a methyl

ester at the opposing end of its twelve-carbon chain. This dual functionality makes it a valuable

building block in organic synthesis. It is most commonly known as a monomethyl ester of

dodecanedioic acid. Accurate identification through its Chemical Abstracts Service (CAS)

number is critical for ensuring the correct material is sourced for experimental work.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b030163?utm_src=pdf-interest
https://www.benchchem.com/product/b030163?utm_src=pdf-body
https://www.benchchem.com/product/b030163?utm_src=pdf-body
https://www.benchchem.com/product/b030163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The fundamental properties of the compound are summarized below.

Property Value Source(s)

Chemical Formula C₁₃H₂₄O₄ [1][2][3][4][5]

Molecular Weight 244.33 g/mol [2][3][5][6][7][8]

Exact Mass 244.3273 g/mol [1]

IUPAC Name
12-methoxy-12-oxododecanoic

acid
[9]

Common Synonyms

Dodecanedioic acid

monomethyl ester,

Monomethyl dodecanedioate,

11-

(Methoxycarbonyl)undecanoic

acid, Methyl hydrogen

dodecane-1,12-dioate

[1][7][8][10]

CAS Number 3903-40-0 [1][2][3][5][7]

Structural and Physicochemical Data
A thorough understanding of a compound's structural and physical characteristics is paramount

for its application in research and development. The structural identifiers provide unambiguous,

machine-readable definitions of the molecule, while its physical properties dictate handling,

storage, and reaction conditions.

Structural Identifiers
For computational chemistry, database searching, and unambiguous structural representation,

the following identifiers are standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cymitquimica.com/products/IN-DA0037WY/12-methoxy-12-oxododecanoic-acid/
https://chempure.in/chemical/product/DY6998
https://www.bldpharm.com/products/3903-40-0.html
https://www.sigmaaldrich.com/HK/zh/product/bldpharmatech/bl3h1f1c9a4f?context=bbe
https://file.medchemexpress.com/batch_PDF/HY-W098050/12-Methoxy-12-oxododecanoic-acid-DataSheet-MedChemExpress.pdf
https://chempure.in/chemical/product/DY6998
https://www.bldpharm.com/products/3903-40-0.html
https://file.medchemexpress.com/batch_PDF/HY-W098050/12-Methoxy-12-oxododecanoic-acid-DataSheet-MedChemExpress.pdf
https://chembk.com/en/chem/12-methoxy-12-oxododecanoic%20acid
https://parchem.com/chemical-supplier-distributor/12-methoxy-12-oxododecanoic-acid-116864
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2157375.htm
https://cymitquimica.com/products/IN-DA0037WY/12-methoxy-12-oxododecanoic-acid/
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d6810b6?context=bbe
https://cymitquimica.com/products/IN-DA0037WY/12-methoxy-12-oxododecanoic-acid/
https://parchem.com/chemical-supplier-distributor/12-methoxy-12-oxododecanoic-acid-116864
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2157375.htm
https://www.tcichemicals.com/HK/en/p/M3741
https://cymitquimica.com/products/IN-DA0037WY/12-methoxy-12-oxododecanoic-acid/
https://chempure.in/chemical/product/DY6998
https://www.bldpharm.com/products/3903-40-0.html
https://file.medchemexpress.com/batch_PDF/HY-W098050/12-Methoxy-12-oxododecanoic-acid-DataSheet-MedChemExpress.pdf
https://parchem.com/chemical-supplier-distributor/12-methoxy-12-oxododecanoic-acid-116864
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Code Source(s)

SMILES
O=C(OC)CCCCCCCCCCC(O)

=O
[3]

InChI

1S/C13H24O4/c1-17-

13(16)11-9-7-5-3-2-4-6-8-10-

12(14)15/h2-11H2,1H3,

(H,14,15)

[1][4][9]

InChIKey
REGGDLIBDASKGE-

UHFFFAOYSA-N
[1][4][9]

Physicochemical Properties
Property Value Source(s)

Appearance White to yellow solid or crystal [1][4][10]

Melting Point 50.0 - 55.0 °C [10]

Boiling Point 170 °C @ 3 Torr [6]

Purity Typically ≥97% [1][2][4]

Key Application in PROTAC Development
A prominent and advanced application of 12-Methoxy-12-oxododecanoic acid is its use as a

linker in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[5]

The Role of Linkers in PROTACs
PROTACs are heterobifunctional molecules designed to recruit a target protein to an E3

ubiquitin ligase, leading to the target's ubiquitination and subsequent degradation by the

proteasome.[5] A PROTAC's structure consists of three components: a ligand for the target

protein, a ligand for an E3 ligase, and a linker that covalently connects them.

The linker is not merely a spacer; its length, flexibility, and chemical nature are critical

determinants of a PROTAC's efficacy. It must orient the two ligands productively to enable the

formation of a stable and effective ternary complex (Target Protein-PROTAC-E3 Ligase).
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Suitability of 12-Methoxy-12-oxododecanoic Acid
12-Methoxy-12-oxododecanoic acid is an exemplary aliphatic linker. Its utility stems from

several key features:

Bifunctionality: The terminal carboxylic acid and methyl ester groups serve as versatile

chemical handles. The carboxylic acid can be readily activated for amide bond formation with

an amine-containing ligand, while the ester can be hydrolyzed to a carboxylic acid or used in

other coupling reactions.

Defined Length: The 11-carbon methylene chain provides significant and well-defined spatial

separation between the two ends of the PROTAC, which is essential for bridging the two

large protein structures.

Flexibility: The saturated aliphatic chain offers conformational flexibility, which can be crucial

for allowing the two ligands to adopt an optimal orientation for ternary complex formation.

The conceptual workflow for incorporating this linker into a PROTAC is visualized below.

Starting Materials

Synthetic Steps

Target Protein Ligand
(with reactive handle, e.g., -NH2)

Step 1: Couple Linker
to Ligand 1

E3 Ligase Ligand
(with reactive handle)

Step 3: Couple
to Ligand 212-Methoxy-12-oxododecanoic acid

Step 2: Modify Linker End
(e.g., Hydrolysis) Final PROTAC Molecule

Click to download full resolution via product page

Caption: Conceptual workflow for PROTAC synthesis using a bifunctional linker.
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Other Industrial Applications
Beyond its advanced role in drug discovery, 12-Methoxy-12-oxododecanoic acid serves as a

raw material in other chemical industries. Its applications include:

Polymer Chemistry: Used as a modifier for saturated polyesters and as a raw material for

specialized polyurethanes.[6]

Flavor and Fragrance: Employed in the synthesis of spices.[6]

Safety and Handling
As with any laboratory chemical, proper handling and storage are essential. The compound is

classified with a GHS07 pictogram, indicating it can be an irritant.[4]

Safety Information Details Source(s)

Pictogram GHS07 (Exclamation Mark) [4]

Signal Word Warning [3][4][9]

Hazard Statements

H302: Harmful if

swallowed.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[3][4][9]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[3][4][9]

Storage
Store sealed in a dry place at

room temperature.
[3][4]
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Conclusion
12-Methoxy-12-oxododecanoic acid is a well-characterized compound with the molecular

formula C₁₃H₂₄O₄ and a molecular weight of 244.33 g/mol . While it has established uses in the

polymer industry, its most impactful application for the intended audience of this guide is its role

as a versatile, bifunctional aliphatic linker in the construction of PROTACs. Its defined length,

chemical flexibility, and commercially available, high-purity nature make it an invaluable tool for

researchers developing next-generation therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b030163?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

